Cas no 2227766-94-9 ((1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
• CAS No: 2227766-94-9
• MF: C₃H₇N₅O
• MW: 129.120579004288
• CID: 5804330
• PubChem ID: 165964195
• Update Time: 2025-05-20

(1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
• 2227766-94-9
• EN300-1817540

• Inchi： 1S/C3H7N5O/c4-1-2(9)3-5-7-8-6-3/h2,9H,1,4H2,(H,5,6,7,8)/t2-/m0/s1
• InChI Key： OWTGGMKCEONUIW-REOHCLBHSA-N
• SMILES： O[C@H](C1N=NNN=1)CN

Computed Properties

• Exact Mass: 129.06505986g/mol
• Monoisotopic Mass: 129.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 101Ų

Additional information on (1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol

Introduction to (1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol (CAS No. 2227766-94-9)

(1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol, with the CAS number 2227766-94-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique tetrazole moiety and amino functional group, which contribute to its potential therapeutic applications and biological activities.

The tetrazole ring is a well-known pharmacophore in drug discovery due to its ability to mimic carboxylic acid functionalities and its favorable pharmacokinetic properties. The presence of the tetrazole ring in (1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol suggests that this compound may exhibit enhanced stability and metabolic resistance compared to other derivatives. Additionally, the amino group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors.

Recent studies have explored the potential of (1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that compounds containing tetrazole rings can effectively inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response. This makes (1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Another area of interest is the use of (1S)-2-amino-1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol in cardiovascular research. The tetrazole moiety has been associated with angiotensin-converting enzyme (ACE) inhibition, which is a key mechanism for managing hypertension and heart failure. Studies have demonstrated that compounds with this structure can effectively lower blood pressure and improve cardiac function by blocking the renin–angiotensin system.

In addition to its anti-inflammatory and cardiovascular properties, (1S)-2-amino--(H-, -)tetrazol--yl)ethan--ol has also been investigated for its potential as an antiviral agent. The unique combination of the tetrazole ring and amino group may provide this compound with the ability to interfere with viral replication processes. Preliminary studies have shown promising results in inhibiting the replication of certain viruses, making it a valuable lead compound for further drug development.

The synthesis of (1S)-2-amino--(H-, -)tetrazol--yl)ethan--ol typically involves multi-step processes that ensure high stereochemical purity. The chiral center at the carbon atom adjacent to the amino group is crucial for its biological activity. Various synthetic routes have been developed to achieve this goal, including asymmetric synthesis methods that utilize chiral catalysts or auxiliaries.

One common approach involves the reaction of an appropriate aldehyde with an azide source followed by reduction to form the desired alcohol. The subsequent formation of the tetrazole ring can be achieved through a variety of methods, such as cycloaddition reactions or metal-catalyzed transformations. These synthetic strategies not only ensure high yields but also allow for easy modification of the compound's structure to explore different biological activities.

In terms of safety and toxicity profiles, (1S)-2-amino--(H-, -)tetrazol--yl)ethan--ol has been evaluated in several preclinical studies. These studies have generally shown favorable results with low toxicity levels at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

Clinical trials are currently underway to assess the efficacy and safety of (1S)-2-amino--(H-, -)tetrazol--yl)ethan--ol in various therapeutic applications. Early-stage trials have shown promising results in reducing inflammation and improving cardiovascular health. These findings have generated significant interest from both academic researchers and pharmaceutical companies.

Overall, (1S)-2-amino--(H-, -)tetrazol--yl)ethan--ol represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents.